Cas no 7151-26-0 (2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid)

• Product Name: 2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid
• CAS No: 7151-26-0
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 1750912
• PubChem ID: 250692
• Update Time: 2025-04-21

2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid
• 2,2'-[(2-methylbenzene-1,3-diyl)bis(oxy)]diacetic acid
• 2-[3-(carboxymethyloxy)-2-methylphenoxy]acetic acid
• NSC70415
• AC1Q5WQX
• SureCN5379717
• AC1L5I88
• CTK5D4460
• AR-1D0862
• NSC-70415
• 2,2'-[(2-methylbenzene-1,3-diyl)bis(oxy)]diacetic acid; 2-[3-(carboxymethyloxy)-2-methylphenoxy]acetic acid; NSC70415; AC1Q5WQX; SureCN5379717; AC1L5I88; CTK5D4460; AR-1D0862; NSC-70415;
• 7151-26-0
• SCHEMBL5379717
• DTXSID50290696

• Inchi： 1S/C11H12O6/c1-7-8(16-5-10(12)13)3-2-4-9(7)17-6-11(14)15/h2-4H,5-6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： QKDMOXIUBIOGEQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=C(C=1C)OCC(=O)O

Computed Properties

• Exact Mass: 240.06336
• Monoisotopic Mass: 240.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 441.7°C at 760 mmHg
• Flash Point: 173.8°C
• Refractive Index: 1.559
• PSA: 93.06
• LogP: 0.92180